Cas no 564-35-2 (11-Ketotestosterone)

• Product Name: 11-Ketotestosterone
• CAS No: 564-35-2
• Molecular Formula: C₁₉H₂₆O₃
• Molecular Weight: 302.40794
• CID: 376187
• PubChem ID: 5282365

11-Ketotestosterone Properties

Names and Identifiers

• Androst-4-ene-3,11-dione,17-hydroxy-, (17b)-
• (8S,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-2,6,7,8,9,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
• 11-Keto Testosterone
• 11-KETOTESTOSTERONE--DEA SCHEDULE III
• 11-keto-testosterone
• 11-Oxotestosterone
• 17beta-Hydroxyandrost-4-ene-3,11-dione
• 4-Androsten-17
• A-Hydroxy-4-androstene-3,11-dione
• A-ol-3,11-dione
• 4-Androsten-17beta-ol-3,11-dione
• 11-Ketotestosterone
• Androst-4-ene-3,11-dione, 17-hydroxy-, (17.beta.)-
• 564-35-2
• DTXSID20859491
• (17beta)-17-hydroxyandrost-4-ene-3,11-dione
• ANDROST-4-ENE-3,11-DIONE, 17.BETA.-HYDROXY-
• 11 ketotestosterone
• (+/-)-17beta-Hydroxyandrost-4-ene-3,11-dione
• Q4547229
• Androst-4-ene-3,11-dione, 17-hydroxy-, (17b)-
• DS-3654
• 87583-72-0
• 4-ANDROSTEN-17.BETA.-OL-3,11-DIONE
• 17.BETA.-HYDROXYANDROST-4-ENE-3,11-DIONE
• DTXSID8036499
• (1S,3aS,3bS,9aR,9bS,11aS)-1-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-7,10-dione
• KF38W1A85U
• NS00018374
• SCHEMBL142253
• AKOS030524174
• PD017021
• 11-keto Testosterone (CRM)
• UNII-KF38W1A85U
• Androst-4-ene-3,11-dione, 17-hydroxy-, (17beta)-
• CHEBI:34133
• 11-ketotestosterone, (17beta)-isomer
• 17 beta-hydroxyandrost-4-ene-3,11-dione
• ANDROST-4-ENE-3,11-DIONE, 17BETA-HYDROXY-
• DTXCID6016499
• Androst-4-ene-3,11-dione, 17-hydroxy-

• InChIKey： WTPMRQZHJLJSBO-XQALERBDSA-N
• Inchi： InChI=1S/C19H26O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h9,13-14,16-17,22H,3-8,10H2,1-2H3/t13-,14-,16-,17+,18-,19-/m0/s1
• SMILES： C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@H]4O)C

Computed Properties

• Exact Mass: 302.188195g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 302.188195g/mol
• Monoisotopic Mass: 302.188195g/mol
• Topological Polar Surface Area: 54.4Ų
• Heavy Atom Count: 22
• Complexity: 577
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.05820
• PSA: 54.37000
• Refractive Index: 1.569
• Boiling Point: 476.8±45.0 °C at 760 mmHg
• Melting Point: 187-187.5 ºC
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 256.3±25.2 °C
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives